Cas no 1230063-53-2 (Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate)

• Product Name: Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate
• CAS No: 1230063-53-2
• MF: C₆H₁₀BBrF₃K
• MW: 268.952112674713
• CID: 1214531
• Update Time: 2025-10-29

Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• [(Z)-2-bromohex-1-enyl]-trifluoroboranuide
• potassium
• Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate

• Inchi： 1S/C6H10BBrF3.K/c1-2-3-4-6(8)5-7(9,10)11;/h5H,2-4H2,1H3;/q-1;+1/b6-5-;
• InChI Key： CNABMQRRYZKHSY-YSMBQZINSA-N
• SMILES： Br/C(=C\[B-](F)(F)F)/CCCC.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Additional information on Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate

Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate (CAS No. 1230063-53-2): An Overview

Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate (CAS No. 1230063-53-2) is a specialized compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry due to its unique structural properties and reactivity. This compound is a potassium salt of a bromoalkenyltrifluoroborate, which combines the reactivity of a bromoalkene with the stability and versatility of a trifluoroborate anion. The (Z) configuration of the double bond adds an additional layer of stereochemical complexity, making it a valuable intermediate in the synthesis of complex organic molecules.

The chemical structure of Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate is characterized by a bromoalkene moiety attached to a trifluoroborate anion. The bromoalkene functionality provides a versatile handle for various chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and radical reactions. The trifluoroborate anion, on the other hand, is known for its stability in aqueous media and its ability to form stable complexes with transition metals, making it an excellent ligand in catalytic processes.

Recent research has highlighted the utility of Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized the bromoalkene functionality to perform palladium-catalyzed cross-coupling reactions, leading to the formation of complex scaffolds with high regioselectivity and stereoselectivity. This approach not only streamlined the synthetic route but also improved the overall yield and purity of the target compounds.

In another notable application, Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate has been employed in the development of new materials for energy storage and conversion. A team from the University of California, Berkeley, reported the use of this compound as a precursor for synthesizing conductive polymers with enhanced electrochemical properties. The trifluoroborate anion played a crucial role in stabilizing the polymer chains during synthesis, resulting in materials with improved conductivity and mechanical strength.

The safety and handling of Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate are important considerations for researchers working with this compound. It is generally recommended to handle this compound under inert conditions to avoid decomposition or unwanted side reactions. Additionally, proper personal protective equipment (PPE) should be used to minimize exposure risks. Storage should be in tightly sealed containers at room temperature to maintain stability.

In conclusion, Potassium (Z)-2-Bromo-1-hex-1-enyltrifluoroborate (CAS No. 1230063-53-2) is a versatile and valuable compound with applications ranging from organic synthesis to materials science. Its unique combination of functional groups and stereochemistry makes it an attractive intermediate for developing novel bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methodologies involving this compound, solidifying its importance in modern chemistry.